
How to increase the yield of Robinlin extraction

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Robinlin

Cat. No.: B1250724 Get Quote

Robinlin Extraction Technical Support Center
Welcome to the technical support center for Robinlin extraction. This resource is designed for

researchers, scientists, and drug development professionals to provide troubleshooting

guidance and frequently asked questions (FAQs) to optimize the yield of Robinlin and related

bioactive compounds from Robinia pseudoacacia.

Frequently Asked Questions (FAQs)
Q1: What is the most effective and environmentally friendly extraction method for flavonoids

from Robinia pseudoacacia?

A1: Ultrasound-assisted extraction (UAE) using a deep eutectic solvent (DES) is a highly

efficient and green method. One study optimized this process and found that a choline chloride-

1,2-propanediol-based DES significantly improved the extraction rate of total flavonoids from

Robinia pseudoacacia flowers.[1] This method is reproducible and environmentally friendly.[1]

For more conventional solvent approaches, ultrasound-assisted extraction with an ethanol-

water mixture has also been shown to be more efficient than traditional maceration or Soxhlet

extraction, yielding higher total phenolic content in a shorter time.[2][3][4]

Q2: What are the optimal solvent conditions for extracting phenolic compounds from Robinia

pseudoacacia flowers?

A2: For ultrasound-assisted extraction (UAE), a 60% (v/v) ethanol-water solution has been

identified as optimal for achieving the highest total phenolic content.[2][3][4] Another study

utilizing a deep eutectic solvent (DES) found a mixture of choline chloride and 1,2-propanediol
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at a 1:3 molar ratio, with a water-to-DES volume ratio of 3:1, to be most effective for total

flavonoid extraction.[1]

Q3: What is the recommended extraction temperature and time to maximize the yield?

A3: The optimal temperature and time depend on the extraction method. For UAE with 60%

ethanol, the best results are achieved at 59°C for 30 minutes.[2][3][4] When using the

optimized DES-UAE method, the ideal conditions are a temperature of 65°C for an ultrasonic

time of 40 minutes.[1] It is important to note that for some flavonoid extractions from Robinia

pseudoacacia wood, temperature was found to have a negligible effect, which could allow for

energy savings at an industrial scale. However, for aqueous extractions of flavonoids in

general, yields tend to decrease at temperatures above 50°C due to potential degradation.[5]

Q4: How does the liquid-to-solid ratio impact extraction efficiency?

A4: The liquid-to-solid ratio is a critical parameter. For UAE of phenolic compounds with an

ethanol-water solvent, a ratio of 10 mL/g was used effectively.[2][3] In the DES-UAE for total

flavonoids, a higher liquid-to-solid ratio of 35:1 (mL/g) was found to be optimal.[1]

Q5: What part of the Robinia pseudoacacia plant has the highest concentration of flavonoids?

A5: Generally, the flowers of Robinia pseudoacacia have a higher concentration of flavonoids

compared to the leaves.[6] The leaves, however, are a rich source of other phenolic

compounds.[7]
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Issue Potential Cause(s) Recommended Solution(s)

Low Yield of Robinlin

1. Suboptimal Solvent: The

polarity of the extraction

solvent may not be ideal for

Robinlin. 2. Incorrect

Temperature: The temperature

may be too low for efficient

extraction or too high, causing

degradation. 3. Insufficient

Extraction Time: The duration

of the extraction may not be

long enough to fully extract the

compound. 4. Improper Plant

Material Preparation: The

particle size of the ground

plant material may be too

large, limiting solvent

penetration.

1. Optimize Solvent:

Experiment with different

concentrations of ethanol-

water mixtures (e.g., 33-67%).

[2][3] Consider using a deep

eutectic solvent like choline

chloride-1,2-propanediol.[1] 2.

Adjust Temperature: For UAE

with ethanol, optimize around

59°C.[2][3] For DES-UAE, aim

for 65°C.[1] 3. Increase

Extraction Time: For UAE, test

durations between 17 and 33

minutes.[2][3] A 30-minute

extraction is a good starting

point.[2][3] 4. Reduce Particle

Size: Ensure the plant material

is finely ground to increase the

surface area for extraction. A

patent for a similar compound

specifies grinding to pass

through an 80-mesh sieve.[8]

Extract Contamination 1. Co-extraction of Unwanted

Compounds: The chosen

solvent may be extracting a

wide range of compounds,

including impurities. 2.

Degradation of Target

Compound: High temperatures

or prolonged exposure to light

can lead to the degradation of

Robinlin.

1. Solvent Selectivity: Adjust

the polarity of your solvent to

be more selective for Robinlin.

You can also perform a

sequential extraction with

solvents of increasing polarity.

2. Purification: Employ

chromatographic techniques

such as column

chromatography with alumina

to purify the crude extract.[8] 3.

Control Conditions: Conduct

the extraction in a controlled
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environment, protecting the

extract from excessive heat

and light.

Inconsistent Results

1. Variability in Plant Material:

The chemical composition of

Robinia pseudoacacia can

vary depending on the

geographical location, harvest

time, and plant part used. 2.

Inconsistent Extraction

Parameters: Minor variations in

temperature, time, or solvent

concentration between

experiments can lead to

different yields.

1. Standardize Plant Material:

Use plant material from the

same source and harvest time

for a series of experiments.

Document the specifics of the

plant material used. 2.

Maintain Strict Control: Ensure

all extraction parameters

(temperature, time, solvent

ratio, mixing speed) are

precisely controlled and

monitored throughout the

experiment.

Data on Extraction Parameters
Table 1: Comparison of Extraction Methods for Phenolic Compounds from Robinia

pseudoacacia Flowers
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Extraction
Method

Solvent
Temperature
(°C)

Time

Total Phenolic
Content (g
GAE/100g dry
material)

Ultrasound-

Assisted

Extraction (UAE)

60% (v/v)

Ethanol
59 30 min 3.12

Maceration
60% (v/v)

Ethanol
Room Temp 24 h 2.54

Soxhlet

Extraction

60% (v/v)

Ethanol
Boiling Temp 6 h 3.22

Data sourced

from[2][3][4]

Table 2: Optimized Parameters for Total Flavonoid Extraction using Ultrasound-Assisted Deep

Eutectic Solvent (DES) Method

Parameter Optimal Value

DES System
Choline chloride-1,2-propanediol (1:3 molar

ratio)

Water-to-DES Volume Ratio 3:1

Liquid-to-Solid Ratio 35:1 (mL/g)

Ultrasonic Temperature 65°C

Ultrasonic Time 40 min

Resulting Extraction Rate 4.22%

Data sourced from[1]

Experimental Protocols
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Protocol 1: Ultrasound-Assisted Extraction (UAE) of
Phenolic Compounds

Preparation of Plant Material: Dry the Robinia pseudoacacia flowers at 60°C in an oven, then

grind them into a fine powder.

Extraction Setup:

Place 2g of the powdered flower material into a 100 cm³ flask.

Add 20 cm³ of a 60% (v/v) ethanol-water solution.

Ensure a liquid-to-solid ratio of 10 cm³/g.[2]

Ultrasonic Extraction:

Place the flask in an ultrasonic bath set to 59°C.

Perform the extraction for 30 minutes.[2][3]

Sample Recovery:

After extraction, immediately cool the flask to room temperature.

Separate the extract from the solid material by vacuum filtration.

The resulting supernatant is ready for analysis or further purification.

Protocol 2: Ultrasound-Assisted Deep Eutectic Solvent
(DES) Extraction of Total Flavonoids

Preparation of DES: Prepare a deep eutectic solvent by mixing choline chloride and 1,2-

propanediol in a 1:3 molar ratio.

Extraction Setup:

Use a liquid-to-solid ratio of 35:1 (mL/g).
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The extraction solvent should be a mixture of the DES and water in a 1:3 volume ratio.[1]

Ultrasonic Extraction:

Set the ultrasonic bath to a temperature of 65°C.

Conduct the extraction for 40 minutes.[1]

Sample Recovery:

After extraction, centrifuge the mixture to separate the supernatant containing the

extracted flavonoids from the solid residue.

The supernatant can then be used for analysis.

Visualizations

Material Preparation Extraction Separation & Purification Analysis

Robinia pseudoacacia
Flowers Drying (60°C) Grinding Ultrasound-Assisted Extraction
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(e.g., HPLC)

Click to download full resolution via product page

Caption: Workflow for Robinlin Extraction and Analysis.
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Solvent Optimization

Parameter Tuning

Material Preparation

Low Robinlin Yield
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No
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Yes
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Improved Yield
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Click to download full resolution via product page

Caption: Troubleshooting Logic for Low Robinlin Yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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